N-(1,3-dimethyl-1H-pyrazol-5-yl)-1-((4-fluorophenyl)sulfonyl)pyrrolidine-2-carboxamide

• IUPAC Name: N-(2,5-dimethylpyrazol-3-yl)-1-(4-fluorophenyl)sulfonylpyrrolidine-2-carboxamide
• InChI: InChI=1S/C16H19FN4O3S/c1-11-10-15(20(2)19-11)18-16(22)14-4-3-9-21(14)25(23,24)13-7-5-12(17)6-8-13/h5-8,10,14H,3-4,9H2,1-2H3,(H,18,22)
• InChI Key: DHYWEWYPJWVNKX-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1)NC(=O)C2CCCN2S(=O)(=O)C3=CC=C(C=C3)F)C
• Molecular Formula: C16H19FN4O3S
• Molecular Weight: 366.4 g/mol

Description

N-(1,3-dimethyl-1H-pyrazol-5-yl)-1-((4-fluorophenyl)sulfonyl)pyrrolidine-2-carboxamide is a useful research compound. Its molecular formula is C16H19FN4O3S and its molecular weight is 366.41. The purity is usually 95%.
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Scientific Research Applications

Polymer Science Applications

• Soluble Fluorinated Polyamides : Research on novel fluorinated polyamides containing pyridine and sulfone moieties, including derivatives synthesized from diamines containing pyridine and trifluoromethylphenyl groups, demonstrated applications in creating materials with desirable properties such as high thermal stability, mechanical strength, and low dielectric constants. These polymers are applicable in electronics and materials science due to their transparent, flexible film-forming capabilities and high thermal resistance (Xiao-Ling Liu et al., 2013).

Medicinal Chemistry and Drug Design

• Antiproliferative Activities : A study on pyrazole-sulfonamide derivatives showed that some compounds exhibit cell-selective effects against rat brain tumor cells (C6) and broad-spectrum antitumor activities comparable to common anticancer drugs like 5-fluorouracil and cisplatin. This suggests potential applications in developing new therapeutic agents for cancer treatment (Samet Mert et al., 2014).

• Heterocyclic Sulfonamides and Sulfonyl Fluorides : A parallel medicinal chemistry method was developed for the efficient synthesis of heterocyclic sulfonyl chlorides, sulfonyl fluorides, and sulfonamides, demonstrating the utility of a sulfur-functionalized aminoacrolein derivative. This method provides rapid access to heterocyclic sulfonyl fluorides, including pyrimidines and pyridines, showing the relevance in drug discovery and synthetic chemistry (Joseph W. Tucker et al., 2015).